Cas no 953715-26-9 (1-(4-ethoxyphenyl)-2-methoxyethan-1-amine)

• Product Name: 1-(4-ethoxyphenyl)-2-methoxyethan-1-amine
• CAS No: 953715-26-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD09735326
• CID: 4667090
• PubChem ID: 16788556
• Update Time: 2025-11-01

1-(4-ethoxyphenyl)-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-ethoxy-α-(methoxymethyl)-
• 1-(4-ethoxyphenyl)-2-methoxyethan-1-amine

• MDL： MFCD09735326
• Inchi： 1S/C11H17NO2/c1-3-14-10-6-4-9(5-7-10)11(12)8-13-2/h4-7,11H,3,8,12H2,1-2H3
• InChI Key： WCVPSQFGOHVLIT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OCC)=CC=1)(N)COC

Experimental Properties

• Color/Form: NA

1-(4-ethoxyphenyl)-2-methoxyethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(4-ethoxyphenyl)-2-methoxyethan-1-amine

Chemical Profile of 1-(4-ethoxyphenyl)-2-methoxyethan-1-amine (CAS No. 953715-26-9)

1-(4-ethoxyphenyl)-2-methoxyethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 953715-26-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenethylamine core structure with ethoxy and methoxy substituents, has garnered attention due to its potential pharmacological properties and synthetic utility. The presence of both electron-donating and electron-withdrawing groups in its aromatic and aliphatic moieties imparts unique electronic and steric characteristics, making it a versatile intermediate in the development of novel therapeutic agents.

The structural motif of 1-(4-ethoxyphenyl)-2-methoxyethan-1-amine is reminiscent of several pharmacologically active molecules. The phenethylamine scaffold is a well-known pharmacophore in medicinal chemistry, often associated with stimulant, anesthetic, and antidepressant effects. The introduction of an ethoxy group at the para position of the phenyl ring enhances lipophilicity while maintaining metabolic stability, whereas the methoxy group on the secondary amine provides further conformational flexibility. Such structural features are critical in modulating binding affinity to biological targets, including neurotransmitter receptors and enzymes.

In recent years, there has been a surge in research focused on developing next-generation neuromodulators targeting central nervous system (CNS) disorders. Compounds with structural analogs to 1-(4-ethoxyphenyl)-2-methoxyethan-1-amine have been explored for their potential in treating conditions such as depression, anxiety, and cognitive dysfunction. For instance, derivatives with similar phenethylamine cores have shown promise in preclinical studies for their ability to interact with monoamine transporters and receptor systems. The ethoxy and methoxy substituents play a pivotal role in fine-tuning these interactions, thereby influencing efficacy and side-effect profiles.

The synthetic pathways for 1-(4-ethoxyphenyl)-2-methoxyethan-1-amine are of considerable interest to synthetic chemists. One common approach involves the nucleophilic substitution reaction between 4-bromoanisole and methyl 2-chloroethylamine hydrochloride, followed by reduction to yield the desired product. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to construct the phenethylamine core more efficiently. These methodologies highlight the compound’s synthetic accessibility while maintaining high yields and purity levels suitable for pharmaceutical applications.

The chemical reactivity of 1-(4-ethoxyphenyl)-2-methoxyethan-1-amine also makes it a valuable building block for further derivatization. The secondary amine functionality can undergo acylation or alkylation to introduce additional pharmacophoric elements, while the aromatic ring offers possibilities for halogenation or functionalization at other positions. Such modifications are essential in optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. Researchers have leveraged these attributes to design libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

From a computational chemistry perspective, molecular modeling studies on 1-(4-ethoxyphenyl)-2-methoxyethan-1-amine have provided insights into its binding mode with potential target proteins. Through techniques like molecular dynamics (MD) simulations and docking studies, researchers can predict how this compound interacts with enzymes or receptors at an atomic level. These predictions are crucial for guiding experimental design and optimizing lead compounds before moving into costly animal models or clinical trials. The ethoxy and methoxy groups were found to be critical in forming hydrogen bonds and hydrophobic interactions with key residues in target proteins, underscoring their importance in drug design.

The pharmacokinetic behavior of 1-(4-ethoxyphenyl)-2-methoxyethan-1-amine is another area of active investigation. In vitro studies using liver microsomes have revealed that this compound exhibits moderate metabolic stability but is susceptible to cytochrome P450 (CYP) enzyme-mediated biotransformation. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens in clinical settings. Additionally, pharmacokinetic modeling has suggested that oral administration may be a viable route of delivery due to favorable absorption characteristics influenced by its lipophilic nature.

The potential therapeutic applications of derivatives related to 1-(4-ethoxyphenyl)-2-methoxyethan-1-amine extend beyond CNS disorders. Some preliminary investigations have explored their utility in treating inflammatory conditions by modulating immune cell signaling pathways. The ability of phenethylamine derivatives to interact with adrenergic receptors has also raised interest in their potential use as cardiovascular agents or anesthetics. While these applications are still largely experimental, they highlight the broad spectrum of biological activities that can be harnessed from this structural class.

As research continues to evolve, new synthetic methodologies and analytical techniques will further enhance our ability to study compounds like 1-(4-ethoxyphenyl)-2-meth oxy ethan - 1 - am ine (CAS No. 953715 - 26 - 9). Advances in flow chemistry could streamline its production on scales suitable for industrial applications, while next-generation mass spectrometry methods will improve our capacity for structural elucidation and impurity profiling during development phases. These innovations promise not only faster discovery cycles but also more robust characterization tools for evaluating compound quality.

In conclusion, 1 - ( 4 - eth oxy ph enyl ) - 2 - meth oxy eth an - 1 - am ine stands as a representative example of how carefully designed molecular structures can yield compounds with significant pharmaceutical potential . Its unique combination of functional groups , coupled with emerging research findings , positions it as a promising candidate for further exploration . Whether through refining existing synthetic routes or exploring new therapeutic indications , this compound exemplifies the dynamic interplay between chemical design , biological activity , and medicinal innovation . Future studies will undoubtedly continue to uncover new facets of its utility , reinforcing its importance within modern drug discovery efforts .